2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

• IUPAC Name: [3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C15H21N3O3/c1-11-16-6-2-14(17-11)21-13-3-7-18(10-13)15(19)12-4-8-20-9-5-12/h2,6,12-13H,3-5,7-10H2,1H3
• InChI Key: CCXFDCKDMPCCSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(C2)C(=O)C3CCOCC3
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol
• CAS No.: 2097890-72-5

Description

2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is a chemically synthesized pyrimidine derivative designed for research and development purposes. Pyrimidine-based compounds are a significant area of investigation in medicinal chemistry and are frequently explored in drug discovery for their potential to interact with biological targets such as enzyme active sites . This compound features a complex molecular architecture, incorporating a pyrimidine ring linked via an ether bridge to a pyrrolidine moiety that is further functionalized with a tetrahydropyran-4-carbonyl group. This specific structure suggests potential utility as a key intermediate or building block in organic synthesis. Researchers may employ it in the development of novel chemical entities, particularly for constructing more complex molecules with potential pharmacological profiles. Its structural motifs are commonly found in compounds studied for their biological activity . As with all substances of this nature, this product is strictly for laboratory research applications. It is not intended for diagnostic, therapeutic, or any other human use. Researchers should conduct all necessary safety assessments and handle the material in accordance with their institution's laboratory safety protocols.

Biological Activity

2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is a synthetic compound notable for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. The structure features a pyrimidine core linked to a pyrrolidine ring through an oxane-4-carbonyl group, which may influence its interaction with biological targets.

• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.351 g/mol
• CAS Number: 2097890-72-5
• Purity: Typically around 95% .

The biological activity of 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is hypothesized to involve several mechanisms:

• Target Interactions: The compound may interact with specific enzymes or receptors due to the presence of the pyrrolidine and oxane structures, which are known to influence molecular recognition processes.
• Biochemical Pathways: Compounds with similar structural motifs have been shown to participate in various biochemical pathways, including those related to cancer cell proliferation and antimicrobial resistance .

Anticancer Activity

Research indicates that derivatives of pyrimidine and pyrrolidine exhibit significant anticancer properties. For instance, studies have shown that compounds with similar structures can inhibit the growth of cancer cells such as A549 (human lung adenocarcinoma) and other cancer lines:

Compound	Cell Line	IC50 Value (µM)	Remarks
2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine	A549	TBD	Potential anticancer activity
Compound A	A549	15	Standard chemotherapeutic
Compound B	HCT116	20	Selective for colorectal cancer

These findings suggest that 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine may be effective in targeting specific cancer types, warranting further investigation into its structure-activity relationship (SAR) .

Antimicrobial Activity

The compound's potential antimicrobial properties are also noteworthy. Similar compounds have demonstrated efficacy against multidrug-resistant strains of bacteria, including Staphylococcus aureus and Escherichia coli:

Pathogen	Compound Tested	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus (MRSA)	2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine	TBD
Escherichia coli	Compound C	8 µg/mL
Klebsiella pneumoniae	Compound D	16 µg/mL

The ability of this compound to inhibit bacterial growth suggests its potential application in treating infections caused by resistant strains .

Case Studies

Case Study 1: Anticancer Evaluation
In a study evaluating the anticancer effects of various pyrimidine derivatives, 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine was tested alongside established chemotherapeutics. The compound exhibited comparable cytotoxicity against A549 cells, suggesting its viability as a lead compound for further development.

Case Study 2: Antimicrobial Screening
Another research effort focused on assessing the antimicrobial efficacy of this compound against clinical isolates of resistant bacteria. Initial results indicated promising activity against MRSA, highlighting its potential role in addressing antibiotic resistance.

Comparison with Similar Compounds

Molecular and Structural Features

Property	Target Compound (Oxane Substituent)	Triazole Analog (Triazole Substituent)
Molecular Formula	Not reported	C₁₃H₁₆N₆O₂
Molecular Weight	Not reported	288.31 g/mol
Substituent Type	Oxane (tetrahydropyran) derivative	1H-1,2,3-triazole derivative
Hydrogen Bonding Potential	Likely higher (ether and carbonyl)	Moderate (triazole N-H and carbonyl)
Steric Effects	Bulkier oxane ring	Smaller triazole ring

The triazole analog’s smaller substituent may enhance membrane permeability compared to the bulkier oxane group in the target compound. However, the oxane moiety could improve metabolic stability due to reduced susceptibility to oxidative degradation .

Hypothetical Pharmacokinetic Implications

• Lipophilicity : The oxane group (logP likely higher) may increase lipophilicity, favoring CNS penetration, whereas the triazole analog’s polar nitrogen atoms could enhance aqueous solubility.

Broader Context: Pyrimidine Derivatives in Literature

Other pyrimidine derivatives, such as thieno[3,4-d]pyrimidin-4(3H)-ones (e.g., compound 11 in ) and nucleotide analogs (e.g., compound 9 in ), exhibit divergent biological roles. However, these lack direct structural similarity to the target compound due to fused thiophene rings or nucleotide backbones .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine, and how are reaction conditions optimized?

• Methodological Answer : Synthesis typically involves multi-step reactions:

Pyrimidine Core Formation : Condensation of diketones with amidines under acidic/basic conditions to form the pyrimidine backbone .

Functionalization : Introduction of the oxane-carbonyl-pyrrolidine moiety via nucleophilic substitution or coupling reactions (e.g., Mitsunobu reaction for ether linkage) .

Optimization : Key parameters include temperature (60–120°C), solvent choice (DMF, THF), and catalysts (e.g., palladium for cross-couplings). Purification via column chromatography or recrystallization ensures >95% purity .

Q. How is the molecular structure of this compound characterized, and what techniques validate its regiochemistry?

• Methodological Answer :

• Spectroscopy : $^1$H/$^{13}$C NMR confirms substituent positions and connectivity. For example, the pyrrolidine-oxy proton appears as a triplet (~δ 4.5 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) validates the molecular formula (e.g., C$_{13}$H$_{16}$N$_4$O$_3$) .
• X-ray Crystallography : Resolves stereochemistry of the oxane-pyrrolidine junction, critical for bioactivity studies .

Q. What are the key physicochemical properties influencing its handling and stability?

• Methodological Answer :

• Solubility : Low aqueous solubility (logP ~2.5) necessitates DMSO or ethanol as solvents for biological assays .
• Stability : Degrades under strong acidic/basic conditions (pH <3 or >10); storage at -20°C in inert atmospheres recommended .

Advanced Research Questions

Q. How does the oxane-carbonyl-pyrrolidine substituent influence the compound’s interaction with biological targets?

• Methodological Answer :

• Molecular Docking : Simulations (AutoDock Vina) reveal hydrogen bonding between the oxane oxygen and catalytic residues of enzymes (e.g., kinases) .
• SAR Studies : Analogues lacking the oxane group show reduced binding affinity (>50% loss), confirming its role in target engagement .

Q. What strategies resolve contradictions in reported biological activity data across similar pyrimidine derivatives?

• Methodological Answer :

• Meta-Analysis : Compare IC$_{50}$ values under standardized assay conditions (e.g., ATP concentration in kinase assays) .
• Structural Alignment : Overlay crystal structures of target proteins to identify steric clashes caused by substituent variations .

Q. How can computational modeling predict the compound’s metabolic stability and toxicity?

• Methodological Answer :

• ADMET Prediction : Tools like SwissADME assess CYP450 metabolism hotspots (e.g., oxidation at the pyrrolidine ring) .
• In Silico Toxicity : Derek Nexus flags potential hepatotoxicity due to the pyrimidine core’s electrophilic nature .